Cas no 59681-85-5 (2,4-Hexadiene, 2,3-dimethyl-, (E)-)

2,4-Hexadiene, 2,3-dimethyl-, (E)- is a conjugated diene with a defined trans (E) configuration at the double bonds. This compound is characterized by its structural rigidity and reactivity, making it a valuable intermediate in organic synthesis, particularly in Diels-Alder reactions and polymer chemistry. The presence of methyl substituents at the 2- and 3-positions enhances its stability while maintaining its diene functionality. Its well-defined stereochemistry ensures consistent performance in cycloaddition and copolymerization processes. The compound is typically used in research and industrial applications where precise control over molecular structure and reactivity is required. Proper handling under inert conditions is recommended due to its potential sensitivity to oxidation.

2,4-Hexadiene, 2,3-dimethyl-, (E)- structure

59681-85-5 structure

Product Name:2,4-Hexadiene, 2,3-dimethyl-, (E)-

CAS No:59681-85-5

MF:C₈H₁₄

MW:110.196762561798

CID:4056491

Update Time:2026-04-15

2,4-Hexadiene, 2,3-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

- 2,4-Hexadiene, 2,3-dimethyl-, (E)-

2,4-Hexadiene, 2,3-dimethyl-, (E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-41797906-1.0g	(4E)-2,3-dimethylhexa-2,4-diene	59681-85-5	95%	1.0g	$0.0	2023-01-30

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Additional information on 2,4-Hexadiene, 2,3-dimethyl-, (E)-

Recent Advances in the Study of 2,4-Hexadiene, 2,3-dimethyl-, (E)- (CAS: 59681-85-5) in Chemical and Biomedical Research

The compound 2,4-Hexadiene, 2,3-dimethyl-, (E)- (CAS: 59681-85-5) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential biomedical applications. The compound, a derivative of hexadiene, has shown promise in various areas, including drug development, material science, and catalysis.

Recent studies have highlighted the efficient synthesis methods for 2,4-Hexadiene, 2,3-dimethyl-, (E)-, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and stability. These advancements in synthesis and characterization are critical for ensuring the compound's suitability for further biomedical and industrial applications.

In the biomedical domain, preliminary research suggests that 2,4-Hexadiene, 2,3-dimethyl-, (E)- exhibits notable bioactivity, particularly in modulating specific biochemical pathways. For instance, studies have explored its potential as an anti-inflammatory agent, with promising results in in vitro models. Additionally, its role in inhibiting certain enzymes involved in disease progression has been investigated, opening new avenues for therapeutic development.

From a material science perspective, the compound's unique chemical structure makes it a candidate for developing novel polymers and coatings. Researchers have explored its incorporation into polymer matrices to enhance material properties such as thermal stability and mechanical strength. These applications underscore the versatility of 2,4-Hexadiene, 2,3-dimethyl-, (E)- beyond traditional chemical uses.

Despite these promising developments, challenges remain in scaling up production and ensuring the compound's safety for biomedical applications. Ongoing research is focused on addressing these issues, with particular emphasis on toxicological studies and formulation optimization. Collaborative efforts between chemists, biologists, and material scientists are essential to fully realize the potential of this compound.

In conclusion, 2,4-Hexadiene, 2,3-dimethyl-, (E)- (CAS: 59681-85-5) represents a compound of significant interest in multiple research domains. Its synthesis, characterization, and applications continue to evolve, driven by interdisciplinary research efforts. Future studies are expected to further elucidate its mechanisms of action and expand its utility in both biomedical and industrial settings.